Cas no 1160924-49-1 (1H-Isoindole-1,3(2H)-dione, 2-[(3E)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-buten-1-yl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[(3E)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-buten-1-yl]-
• CAS No: 1160924-49-1
• MF: C₁₈H₂₂BNO₄
• MW: 327.18258523941
• CID: 6788714
• Update Time: 2025-05-27

1H-Isoindole-1,3(2H)-dione, 2-[(3E)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-buten-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(3E)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-buten-1-yl]-

• Inchi： 1S/C18H22BNO4/c1-17(2)18(3,4)24-19(23-17)11-7-8-12-20-15(21)13-9-5-6-10-14(13)16(20)22/h5-7,9-11H,8,12H2,1-4H3/b11-7+
• InChI Key： UWVNHABAOFKMNW-YRNVUSSQSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC/C=C/B1OC(C)(C)C(C)(C)O1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 406.6±55.0 °C(Predicted)
• pka: -2.16±0.20(Predicted)

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-[(3E)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-buten-1-yl]-

Recent Advances in the Study of 1H-Isoindole-1,3(2H)-dione, 2-[(3E)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-buten-1-yl]- (CAS: 1160924-49-1)

The compound 1H-Isoindole-1,3(2H)-dione, 2-[(3E)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-buten-1-yl]- (CAS: 1160924-49-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of boron-containing molecules, which are increasingly recognized for their utility in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in the construction of complex organic molecules, including pharmaceuticals. The presence of the dioxaborolane moiety in the compound enhances its stability and reactivity, making it a valuable tool in synthetic chemistry.

In addition to its synthetic utility, preliminary biological evaluations have suggested that 1H-Isoindole-1,3(2H)-dione derivatives exhibit promising activity against various disease targets. For instance, recent in vitro studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. These findings open new avenues for the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects.

The compound's mechanism of action appears to involve the modulation of key signaling pathways, particularly those related to oxidative stress and cellular proliferation. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its binding modes and interactions with biological targets. These structural insights are crucial for the rational design of more potent and selective derivatives.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to translate its potential into clinically viable therapeutics. Recent efforts have focused on structural modifications to improve these parameters, with some success in enhancing its drug-like properties.

In conclusion, 1H-Isoindole-1,3(2H)-dione, 2-[(3E)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-buten-1-yl]- represents a promising scaffold in medicinal chemistry, with applications ranging from synthetic intermediates to potential therapeutic agents. Continued research into its biological activities and optimization of its physicochemical properties will be essential for realizing its full potential in drug discovery and development.